Cas no 21269-14-7 (3-[3-(2-methoxyphenoxy)pyrrolidin-1-yl]propan-1-ol)

• Product name: 3-[3-(2-methoxyphenoxy)pyrrolidin-1-yl]propan-1-ol
• CAS No: 21269-14-7
• MF: C₁₄H₂₁NO₃
• MW: 251.32144
• CID: 1399915
• PubChem ID: 210506

3-[3-(2-methoxyphenoxy)pyrrolidin-1-yl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[3-(2-methoxyphenoxy)pyrrolidin-1-yl]propan-1-ol
• 3-(o-Methoxyphenoxy)-1-pyrrolidine-1-propanol
• 3-(3-(2-Methoxyphenoxy)pyrrolidin-1-yl)propan-1-ol
• 1-Pyrrolidinepropanol, 3-(o-methoxyphenoxy)-
• 3-(o-Methoxyphenoxy)-1-pyrrolidinepropanol
• DTXSID90943730
• 21269-14-7
• BRN 1465909

• Inchi： InChI=1S/C14H21NO3/c1-17-13-5-2-3-6-14(13)18-12-7-9-15(11-12)8-4-10-16/h2-3,5-6,12,16H,4,7-11H2,1H3
• InChI Key： UWQNMHUNUGDTPE-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1OC2CCN(C2)CCCO

Computed Properties

• Exact Mass: 251.15223
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• PSA: 41.93